Basic ruthenium acetate chemical structure and formula
Basic ruthenium acetate chemical structure and formula
Basic Ruthenium Acetate: Structural Elucidation, Synthesis, and Therapeutic Applications
As research into metallopharmacology and advanced catalysis accelerates, trinuclear oxo-centered clusters have emerged as highly versatile molecular scaffolds. Among these, basic ruthenium acetate stands out due to its robust architecture, rich multi-electron redox behavior, and highly tunable ligand sphere. This technical guide provides an in-depth analysis of its chemical structure, a self-validating synthetic protocol, and its emerging role in modern drug development.
Structural Elucidation & Chemical Formula
"Basic ruthenium acetate" is the common nomenclature for a family of coordination salts where the primary cation features a
Mechanistic Architecture:
The core of the molecule,
To facilitate rapid comparison, the quantitative physicochemical properties of the standard tetrafluoroborate dihydrate derivative are summarized below:
Table 1: Physicochemical Properties of Basic Ruthenium Acetate
| Property | Quantitative Value / Description | Structural Significance |
| Chemical Formula | Represents the | |
| Molar Mass | 850.35 g/mol | High molecular weight indicative of a bulky, multinuclear cluster[1]. |
| Density | 2.110 g/cm³ | Dense crystalline packing driven by the heavy Ru core[1]. |
| Appearance | Forest green solid | Spectroscopic hallmark of the |
| Coordination | Octahedral | Highly stable |
Electronic Structure & Mixed-Valence Dynamics
The intrinsic value of basic ruthenium acetate lies in its electronic communication. When subjected to reduction or specific ligand substitutions (e.g., replacing terminal
The anionic state of basic ruthenium acetate complexes—such as
Experimental Protocol: Synthesis of
To utilize these clusters, one must first synthesize the basic precursor. The following protocol is designed as a self-validating system , ensuring that causality drives every experimental choice.
Table 2: Stoichiometric Parameters for Synthesis
| Reagent | Quantity | Molar Amount | Function in Synthesis |
| 6.0 g | 22.9 mmol | Primary Ru(III) metal precursor[3]. | |
| 12.0 g | 88.2 mmol | Acetate source and basic buffer[3]. | |
| Absolute Ethanol | 150 mL | Excess | Coordinating solvent and crystallization medium[3]. |
Step-by-Step Methodology:
-
Reagent Assembly: Charge a 500-mL round-bottomed flask with the
, , a stir bar, and absolute ethanol[3].-
Causality: Sodium acetate (
) serves a dual purpose. It provides the bridging acetate ligands necessary for the framework and acts as a base to facilitate the deprotonation of water, generating the central -oxo ligand. Ethanol solubilizes the precursors while allowing the final cluster salt to precipitate.
-
-
Thermal Condensation: Heat the heterogeneous mixture to a vigorous reflux under continuous stirring.
-
Causality: The formation of the thermodynamically stable
core requires significant thermal activation energy to break the robust Ru-Cl bonds of the inert Ru(III) starting material and drive the complexation of the oxo and acetate bridges.
-
-
Isolation and Purification: Cool the mixture to room temperature and filter the resulting precipitate.
Applications in Drug Development
The unique structural properties of trinuclear ruthenium clusters have opened new avenues in pharmacology, transitioning these molecules from simple catalysts to advanced metallodrugs[4].
-
Nitric Oxide (NO) and Carbon Monoxide (CO) Donors: The substitution of terminal aquo ligands with NO or CO yields complexes capable of photoinduced linkage isomerization[2]. These2 undergo Ru-NO bond dissociation under specific light stimuli (e.g., 400 nm excitation), making them precise delivery systems for vasodilation and targeted cellular signaling[2].
-
Anticancer and Antimicrobial Agents: Recent preclinical developments highlight the biological activities of these clusters as 4[4]. Their ability to interact with target biomolecules like DNA and human serum albumin (HSA), combined with their tunable redox states, makes them highly effective pharmacophores[4].
Systems Workflow Visualization
The logical progression from basic precursor synthesis to advanced therapeutic application is mapped below.
Workflow of basic ruthenium acetate synthesis, functionalization, and therapeutic application.
References
- Title: Ruthenium(III) acetate - Wikipedia. Source: wikipedia.org.
- Title: Inorganic Synthesis [35]. Source: ebin.pub.
- Title: Unveiling the Electronic and Molecular Structure of a Trinuclear Ruthenium Cluster Containing One Nitrosyl Ligand. Source: researchgate.net.
- Title: Oxo-centered trinuclear ruthenium acetates: Structure and applications. Source: researchgate.net.
